Journal Name:Fullerenes, Nanotubes and Carbon Nanostructures
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Design and development of keratin/chitosan/glucosamine sulfate composite loaded MWCNT intended for osteoarthritis drug delivery
Fullerenes, Nanotubes and Carbon Nanostructures ( IF 0 ) Pub Date: 2023-05-30 , DOI: 10.1088/1748-605x/acd6c9
Osteoarthritis (OA) is an inflammatory disease that affects the cartilage and tissues around the joints, which results in excessive pain and stiffness. One of the most critical challenges for improving the therapeutic effect in OA treatments is the current drug design utilizing functional polymers. Indeed, there is a need to design and develop novel therapeutic drugs for positive outcomes. In this view, glucosamine sulfate is a drug used to manage OA because of its potential therapeutic effects on cartilage and ability to inhibit disease progression. This research aims to develop a keratin/chitosan/glucosamine sulfate (KRT/CS/GLS) composite loaded functionalized multi-walled carbon nanotubes (MWCNTs) as a potential carrier for the treatment of OA. The nanocomposite was developed using various ratios of KRT/CS/GLS, and MWCNT. Molecular docking analysis has been performed with (D-glucosamine) and targeted proteins (Protein Data Bank ID: 1HJV, 1ALU) to determine the binding affinity and interactions. Field emission scanning electron microscopy study showed that the composite KRT/CS/GLS incorporated on the surface of functionalized MWCNTs effectively. Fourier transform infrared spectroscopy analysis confirmed the presence of KRT/CS/GLS in the nanocomposite and remained intact. X-ray diffraction analysis indicated that the nature of the composite in MWCNT transformed from a crystalline to an amorphous state. Thermo gravimetric analysis revealed that the nanocomposite has a high thermal decomposition temperature of 420 °C. The MTT assay results showed that 83% of cell viability has remained in RAW 264.7 cells at the maximum concentration (500 μg ml−1) of MWCNT-GLS/KRT/CS nanocomposite. Also, molecular docking results revealed the excellent binding affinity of D-glucosamine to each protein structure (PDB ID: 1HJV and 1ALU).
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A study on the antibacterial property and biocompatibility of ramie fiber
Fullerenes, Nanotubes and Carbon Nanostructures ( IF 0 ) Pub Date: 2023-05-18 , DOI: 10.1088/1748-605x/acd49c
Ramie fiber (RF) has excellent tensile strength and breathability, making it a promising material for biomedical applications. However, few studies on the antibacterial properties and biocompatibility of RF have been reported. This study aimed to investigate the antibacterial property and biocompatibility of RF with bacteria and fibroblasts. The results showed that the antibacterial activity of RF was better than that of natural cotton fiber (NCF) and close to that of medical cotton fiber (MCF) for both Staphylococcus aureus (S. aureus) and Escherichia coli (E.coli), and RF was more antibacterial against S. aureus than E.coli. The RF, MCF and NCF promoted the proliferation and spread of mouse fibroblast (L929) cells. The results indicated that RF has excellent antibacterial properties and biocompatibility, making it a potential biomaterial for biomedical applications.
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3D bioprinting: opportunities for wound dressing development.
Fullerenes, Nanotubes and Carbon Nanostructures ( IF 0 ) Pub Date: 2023-07-06 , DOI: 10.1088/1748-605x/ace228
The skin is the body's first line of defence, and its physiology is complex. When injury occurs, the skin goes through a complex recovery process, and there is the risk of developing a chronic wound. Therefore, proper wound care is critical during the healing process. In response to clinical needs, wound dressings have been developed. There are several types of wound dressings available for wound healing, but there are still many issues to overcome. With its high controllability and resolution, three-dimensional (3D) printing technology is widely regarded as the technology of the next global industrial and manufacturing revolution, and it is a key driving force in the development of wound dressings. Here, we briefly introduce the wound healing mechanism, organize the history and the main technologies of 3D bioprinting, and discuss the application as well as the future direction of development of 3D bioprinting technology in the field of wound dressings.
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3D printed hollow channeled hydrogel scaffolds with antibacterial and wound healing activities
Fullerenes, Nanotubes and Carbon Nanostructures ( IF 0 ) Pub Date: 2023-06-05 , DOI: 10.1088/1748-605x/acd977
The development of hydrogel based scaffold with the capability of enhanced antibacterial effects and wound healing is the promising strategy for the treatment of wound tissues with bacterial infection. Herein, we fabricated a hollow channeled hydrogel scaffold based on the mixture of dopamine modified alginate (Alg-DA) and gelatin via co-axial 3D printing for the treatment of bacterial-infected wound. The scaffold was crosslinked by copper/calcium ions, which could enhance the structural stability and mechanical properties. Meanwhile, copper ions crosslinking endowed the scaffold with good photothermal effects. The photothermal effect and copper ions showed excellent antibacterial activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria. Moreover, the hollow channels and the sustained released copper ions could stimulate angiogenesis and accelerate wound healing process. Thus, the prepared hollow channeled hydrogel scaffold might be a potential candidate for promoting wound healing application.
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Synthesis, applications and biosafety evaluation of carbon dots derived from herbal medicine.
Fullerenes, Nanotubes and Carbon Nanostructures ( IF 0 ) Pub Date: 2023-06-26 , DOI: 10.1088/1748-605x/acdeb8
Carbon dots (CDs) are novel zero-dimensional spherical nanoparticles with water solubility, biocompatibility and photoluminescence properties. As the variety of raw materials for CDs synthesis becomes more and more abundant, people tend to choose precursors from nature. Many recent studies have shown that CDs can inherit properties similar to their carbon sources. Chinese herbal medicine has a variety of therapeutic effects to many diseases. In recent years, many literatures have chosen herbal medicine as raw materials, however, how the properties of raw materials affect CDs has not been systematically summarized. The intrinsic bioactivity and potential pharmacological effects of CDs have not received sufficient attention and have become a 'blind spot' for research. In this paper, the main synthesis methods were introduced and the effects of carbon sources from different herbal medicine on the properties of CDs and related applications were reviewed. In addition, we briefly review some of the biosafety assessments of CDs, and make recommendations for biomedical applications. CDs that inherit the therapeutic properties of herbs can enable diagnosis and treatment of clinical diseases, bioimaging, and biosensing in the future.
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Inorganic nanorods direct neuronal differentiation of bone marrow-derived mesenchymal stem cells
Fullerenes, Nanotubes and Carbon Nanostructures ( IF 0 ) Pub Date: 2023-05-30 , DOI: 10.1088/1748-605x/acd097
Mesenchymal stem cells (MSCs) are multipotent cells and are considered a potential source for tissue and organ repair due to their self-renewal, proliferation, and differentiation abilities. However, in most cases, MSCs are needed to be stimulated with external growth factors to promote their proliferation and differentiation. Over the past decade, it has been demonstrated that nanomaterials could facilitate MSC proliferation and differentiation, and excellent efforts are carried out to investigate their possible modulating pattern and mechanisms for MSC differentiation. Europium hydroxide (EuIII(OH)3) nanorods (EHN) are well-researched for their biomimicking properties and act as a substitute for growth factors that induce cell proliferation, migration, and differentiation. In the current study, the human MSCs were chosen as an in vitro model for evaluating the role of EHN in modulating the differentiation process of MSCs into neuronal and glial lineages. The characterization of MSCs and differentiated neuronal cells observed by flow cytometry, confocal, and gene marker expression studies supported our hypothesis that the EHNs are pro-angiogenic and pro-neurogenic. Finally, altogether our results suggest that EHNs have the potential to play an essential part in developing novel treatment strategies for neurodegenerative diseases and spinal cord injuries based on the nanomedicine approach.
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Tannic acid-loaded chitosan-RGD-alginate scaffolds for wound healing and skin regeneration
Fullerenes, Nanotubes and Carbon Nanostructures ( IF 0 ) Pub Date: 2023-05-17 , DOI: 10.1088/1748-605x/acce88
Hydrogels have drawn much attention in the field of tissue regeneration and wound healing owing to the application of biocompatible peptides to tailor structural features necessitating optimal tissue remodeling performance. In the current study, polymers and peptide were explored to develop scaffolds for wound healing and skin tissue regeneration. Alginate (Alg), chitosan (CS), and arginine-glycine-aspartate (RGD) were used to fabricate composite scaffolds crosslinked with tannic acid (TA), which also served as a bioactive. The use of RGD transformed the physicochemical and morphological features of the 3D scaffolds and TA crosslinking of the scaffolds improved their mechanical properties, specifically tensile strength, compressive Young’s modulus, yield strength, and ultimate compressive strength. The incorporation of TA as both a crosslinker and a bioactive allowed for 86% encapsulation efficiency and burst release of 57% of TA in 24 h, accompanied by an 8.5% steady release per day of up to 90% over 5 d. The scaffolds increased mouse embryonic fibroblast cell viability over 3 d, progressing from slightly cytotoxic to non-cytotoxic (cell viability >90%). Wound closure and tissue regeneration evaluations in a SpragueDawley rat wound model at predetermined wound healing time points highlighted the superiority of the Alg-RGD-CS and Alg-RGD-CS-TA scaffolds over the commercial comparator product and control. The scaffolds’ superior performance included accelerated tissue remodeling performance from the early to the late stages of wound healing, indicated by the lack of defects and scarring in scaffold-treated tissues. This promising performance supports the design of wound dressings that can act as delivery systems for the treatment of acute and chronic wounds.
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